Cas no 70800-59-8 (4,5-Methylenedithio-1,3-dithiole-2-thione)

• Product Name: 4,5-Methylenedithio-1,3-dithiole-2-thione
• CAS No: 70800-59-8
• MF: C₄H₂S₅
• MW: 210.3837
• CID: 975630
• PubChem ID: 87573078
• Update Time: 2025-06-09

4,5-Methylenedithio-1,3-dithiole-2-thione Chemical and Physical Properties

Names and Identifiers

• 4,5-methylenedithio-1,3-dithiole-2-thione
• [1,3]dithiolo[4,5-d][1,3]dithiole-5-thione
• M1112
• 1,3-Dithiolo[4,5-d][1,3]dithiol-2-thione
• [1,3]dithiolo[4,5-d][1,3]dithiole-2-thione
• 2H,5H-[1,3]dithiolo[4,5-d][1,3]dithiole-2-thione
• NFKGILAHEQYFBG-UHFFFAOYSA-N
• 5H-[1,3]DITHIOLO[4,5-D][1,3]DITHIOLE-2-THIONE
• MFCD00137884
• T72859
• CS-0373804
• DTXSID80413053
• 70800-59-8
• SCHEMBL6709679
• 4,5-Methylenedithio-1,3-dithiole-2-thione

• MDL： MFCD00137884
• Inchi： 1S/C4H2S5/c5-4-8-2-3(9-4)7-1-6-2/h1H2
• InChI Key： NFKGILAHEQYFBG-UHFFFAOYSA-N
• SMILES： S1C([H])([H])SC2=C1SC(=S)S2

Computed Properties

• Exact Mass: 209.87600
• Monoisotopic Mass: 209.87600593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Color/Form: Orange crystal or powder
• Melting Point: 158.0 to 162.0 deg-C
• PSA: 139.17000
• LogP: 3.69440
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers
• Material Chemicals Electrical Materials Biosensor Materials
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Material Chemicals Electrical Materials

Additional information on 4,5-Methylenedithio-1,3-dithiole-2-thione

Recent Advances in the Study of 4,5-Methylenedithio-1,3-dithiole-2-thione (CAS: 70800-59-8)

4,5-Methylenedithio-1,3-dithiole-2-thione (CAS: 70800-59-8) is a sulfur-rich heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a precursor for organic conductors, its antioxidant properties, and its potential as an anti-inflammatory and anticancer agent. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, applications, and future research directions.

One of the most notable advancements in the study of 4,5-Methylenedithio-1,3-dithiole-2-thione is its application in the development of organic electronic materials. Researchers have demonstrated that derivatives of this compound exhibit high electrical conductivity and stability, making them promising candidates for use in organic field-effect transistors (OFETs) and other electronic devices. The sulfur-rich backbone of the molecule facilitates charge transfer, which is critical for enhancing the performance of these materials.

In the realm of medicinal chemistry, recent studies have focused on the compound's antioxidant and anti-inflammatory properties. In vitro and in vivo experiments have shown that 4,5-Methylenedithio-1,3-dithiole-2-thione can scavenge reactive oxygen species (ROS) and inhibit the production of pro-inflammatory cytokines. These findings suggest its potential as a therapeutic agent for conditions such as chronic inflammation and oxidative stress-related diseases. Moreover, its low toxicity profile in preliminary toxicity studies makes it a viable candidate for further drug development.

Another exciting area of research involves the anticancer potential of 4,5-Methylenedithio-1,3-dithiole-2-thione. Recent studies have reported that the compound can induce apoptosis in certain cancer cell lines by modulating key signaling pathways, including the PI3K/AKT and MAPK pathways. These results are particularly promising for the development of novel chemotherapeutic agents, especially for cancers that are resistant to conventional treatments. However, further studies are needed to elucidate the precise mechanisms and to evaluate its efficacy in clinical settings.

Despite these promising findings, challenges remain in the synthesis and large-scale production of 4,5-Methylenedithio-1,3-dithiole-2-thione. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as on developing scalable processes for industrial applications. Advances in green chemistry have also been explored to minimize environmental impact during synthesis.

In conclusion, 4,5-Methylenedithio-1,3-dithiole-2-thione (CAS: 70800-59-8) represents a versatile compound with significant potential in both materials science and medicinal chemistry. Its unique properties and diverse applications make it a subject of ongoing research, with future studies likely to uncover even more promising uses. Continued interdisciplinary collaboration will be essential to fully realize the potential of this remarkable molecule.